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Compound of Interest

Compound Name: N-Allyloxyphthalimide

Cat. No.: B1272531

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for N-Allyloxyphthalimide. The information is intended to support researchers,

scientists, and drug development professionals in the safe handling and use of this compound
in a laboratory setting.

Chemical and Physical Properties

N-Allyloxyphthalimide is a solid, appearing as a white to light yellow powder or crystal.[1] Key
physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 39020-79-6 [1]
Molecular Formula C11H9NOs
Molecular Weight 203.19 g/mol
Appearance White to Light yellow powder to 1]
crystal
Melting Point 59.0t0 63.0 °C [1]
Purity >98.0% (GC) [1]
Density 1.3 g/cm3 [2]

Room Temperature
Storage Temperature (Recommended in a cool and
dark place, <15°C)

Hazard Identification and Classification

N-Allyloxyphthalimide is classified as a hazardous substance. The primary hazards are skin
and eye irritation.

~HS H | Classificati

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

o H319: Causes serious eye
Eye Irritation 2A o
irritation.

Signal Word: Warning

Hazard Pictogram:

laalt text
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Toxicological Data

Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal
concentration) values, for N-Allyloxyphthalimide are not readily available in the public domain
based on the conducted search. The primary identified health hazards are skin and eye
irritation.

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to standard laboratory safety protocols is essential when handling N-
Allyloxyphthalimide. A general workflow for safe handling is outlined below.
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Caption: Workflow for the safe handling of N-Allyloxyphthalimide.
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Precautionary Statements

Code Statement
P264 Wash skin thoroughly after handling.

Wear protective gloves/ eye protection/ face
P280 .

protection.

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[1]

If skin irritation occurs: Get medical advice/
P332 + P313

attention.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P337 + P313

If eye irritation persists: Get medical advice/

attention.

P362 + P364

Take off contaminated clothing and wash it

before reuse.

Recommended Personal Protective Equipment (PPE)

o Eye/Face Protection: Use chemical safety goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat.

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator.

o Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.

First-Aid Measures
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Exposure Route First-Aid Procedure

) Move person into fresh air. If not breathing, give
Inhalation . o o
artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Accidental Release Measures and Emergency
Response

In the event of a spill, follow a structured emergency response plan to mitigate risks to
personnel and the environment.
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Caption: Emergency response workflow for a chemical spill.
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Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Experimental Protocols for Hazard Assessment

While specific experimental safety data for N-Allyloxyphthalimide is not available, the
following are summaries of standard OECD protocols for assessing the key identified hazards.

OECD 404: Acute Dermal Irritation/Corrosion

This test guideline provides a method for assessing the potential of a substance to cause skin
irritation or corrosion.[3][4][5]

Methodology Summary:
o Animal Model: The albino rabbit is the preferred species.[3]

o Application: A single dose of the test substance (0.5 g for solids) is applied to a small area of
shaved skin (approximately 6 cm?2).[4]

o Exposure: The substance is held in contact with the skin for 4 hours using a semi-occlusive
dressing.[4]

o Observation: After the exposure period, the dressing is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling).

e Scoring: Observations are scored at 1, 24, 48, and 72 hours after patch removal. The
observation period may be extended up to 14 days to assess the reversibility of the effects.

[4]

» Classification: The substance is classified as an irritant based on the severity and
reversibility of the observed skin reactions.
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OECD 405: Acute Eye Irritation/Corrosion

This test guideline is used to determine the potential of a substance to cause eye irritation or
corrosion.[6][7][8][9]

Methodology Summary:

Animal Model: The albino rabbit is the recommended species.[7]

Application: A single dose of the test substance is applied into the conjunctival sac of one
eye of the animal. The other eye serves as an untreated control.[7]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application.[7]

Scoring: Ocular lesions, including corneal opacity, iritis, conjunctival redness, and chemaosis,
are scored.

Reversibility: The reversibility of any observed effects is assessed over a period of up to 21
days.[6]

Classification: The substance is classified based on the severity and persistence of the
ocular lesions.

Stability and Reactivity

Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.[2]
Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No specific conditions to avoid are documented.
Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides, nitrogen oxides.
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Storage and Disposal

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage is in a cool, dark place at a temperature below 15°C.

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Contact a licensed professional waste disposal service to dispose of this material.

This guide is intended as a summary of available safety information and best practices. It is not
a substitute for a thorough review of the Safety Data Sheet (SDS) and consultation with your
institution's Environmental Health and Safety (EHS) department. Always perform a risk
assessment before starting any new procedure involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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